N-(2-(2-(3-(Allyloxy)benzylidene)hydrazino)-2-oxoethyl)-2-iodobenzamide

• CAS No.: 767335-52-4
• Molecular Formula: C19H18IN3O3
• Molecular Weight: 463.3 g/mol
• IUPAC Name: 2-iodo-N-[2-oxo-2-[(2E)-2-[(3-prop-2-enoxyphenyl)methylidene]hydrazinyl]ethyl]benzamide
• InChI: InChI=1S/C19H18IN3O3/c1-2-10-26-15-7-5-6-14(11-15)12-22-23-18(24)13-21-19(25)16-8-3-4-9-17(16)20/h2-9,11-12H,1,10,13H2,(H,21,25)(H,23,24)/b22-12+
• InChI Key: NVQUWSDEYGPLMN-WSDLNYQXSA-N
• Isomeric SMILES: C=CCOC1=CC=CC(=C1)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2I
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C=NNC(=O)CNC(=O)C2=CC=CC=C2I

Description

• N-(2-(2-(3-(Allyloxy)benzylidene)hydrazino)-2-oxoethyl)-2-iodobenzamide is a chemical compound with the molecular formula C23H20ClN3O4S and CAS number 765901-36-8 .
• It belongs to the class of benzene sulfonamides and exhibits interesting properties due to its unique structure.
• The compound’s name reflects its substituents: an allyloxy group, a benzylidene hydrazino moiety, and an iodobenzamide.

Preparation Methods

• Unfortunately, detailed synthetic routes and industrial production methods for this specific compound are not readily available in the literature.
• Researchers may explore various synthetic strategies involving hydrazine derivatives, benzaldehydes, and iodobenzamides to synthesize it.

Chemical Reactions Analysis

• The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common reagents could include oxidizing agents (e.g., KMnO4), reducing agents (e.g., NaBH4), and nucleophiles (e.g., amines).
• Major products formed would depend on reaction conditions and substituent positions.

Scientific Research Applications

• In chemistry, this compound might serve as a building block for designing new ligands or catalysts.
• In biology, it could be investigated for potential biological activities, such as enzyme inhibition or receptor binding.
• In medicine, researchers might explore its pharmacological properties or use it as a lead compound for drug development.
• In industry, applications could range from materials science to organic synthesis.

Mechanism of Action

• The compound’s mechanism of action remains speculative due to limited available data.
• Potential molecular targets and pathways need further investigation.

Comparison with Similar Compounds

• Similar compounds include:

  2-(((2-(3-(Allyloxy)benzylidene)hydrazino)(oxo)acetyl)amino)-N-(3-methylphenyl)benzamide: (CAS: 880029-36-7) .

  2-(2-(3-(Allyloxy)benzylidene)hydrazino)-N-(4-methoxyphenyl)-2-oxoacetamide: (CAS: 357267-66-4) .

• These analogs share structural features but differ in substituents and functional groups.

Remember that further research and experimental data are essential to fully understand the compound’s properties and applications